Cas no 1251333-53-5 (1-N-cyclopropyl-5-fluorobenzene-1,2-diamine)

• Product Name: 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine
• CAS No: 1251333-53-5
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 4581945
• Update Time: 2025-08-05

1-N-cyclopropyl-5-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine
• 1,2-Benzenediamine, N2-cyclopropyl-4-fluoro-

• Inchi： 1S/C9H11FN2/c10-6-1-4-8(11)9(5-6)12-7-2-3-7/h1,4-5,7,12H,2-3,11H2
• InChI Key： SBVLTGPZMAEVQO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1NC1CC1

Computed Properties

• Exact Mass: 166.091
• Monoisotopic Mass: 166.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 304.8±32.0 °C at 760 mmHg
• Flash Point: 138.1±25.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-N-cyclopropyl-5-fluorobenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine

Introduction to 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine (CAS No. 1251333-53-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine (CAS No. 1251333-53-5) represents a fascinating molecule in the realm of chemical biology and medicinal chemistry. Its unique structural features—comprising a cyclopropyl substituent, a fluorine atom at the 5-position of the benzene ring, and two amino groups at the 1 and 2 positions—make it a promising candidate for various pharmacological applications. This introduction delves into the compound's structural characteristics, synthetic pathways, and its relevance to contemporary research, particularly in the development of novel therapeutic agents.

The presence of a cyclopropyl group in this molecule imparts rigidity to the benzene ring, which can influence its binding affinity to biological targets. Cyclopropyl-containing scaffolds have been increasingly explored in drug discovery due to their ability to enhance metabolic stability and binding interactions with enzymes and receptors. The fluorine atom at the 5-position further modulates the electronic properties of the aromatic system, potentially altering reactivity and bioavailability. This dual substitution pattern has been strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and therapeutic efficacy.

Recent advancements in computational chemistry have enabled the rational design of molecules like 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine by predicting their interactions with biological targets. For instance, molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in diseases such as cancer and inflammatory disorders. The two amino groups provide opportunities for further derivatization, allowing chemists to fine-tune its pharmacological properties through salt formation or covalent modifications.

In the context of drug development, the synthesis of 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine has been achieved through multi-step organic reactions, including fluorination techniques and cyclopropanation methods. The synthesis often involves protecting group strategies to ensure regioselective functionalization of the aromatic ring. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it feasible to produce this compound in scalable quantities for research purposes.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural motif to design analogs with enhanced binding affinity or altered selectivity profiles. For example, recent studies have explored derivatives of 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine that exhibit potent activity against specific isoforms of protein kinases, which are key targets in oncology research. These findings underscore the importance of structurally diverse scaffolds in addressing unmet medical needs.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological properties, including increased lipophilicity, reduced metabolic degradation, and enhanced receptor binding. In the case of 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine, the fluorine atom at the 5-position likely contributes to these favorable characteristics while also serving as a handle for further chemical manipulation.

Moreover, computational modeling has revealed that the geometry of 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine is well-suited for interactions with heme-containing proteins and metal ions, which are prevalent targets in therapeutic drug discovery. This observation opens up avenues for exploring its potential applications in treating conditions associated with aberrant iron metabolism or heme-protein dysregulation. Such insights are derived from advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide high-resolution structural data on protein-ligand complexes.

The amino groups present in this molecule also make it an attractive candidate for prodrug development. By converting these groups into esters or amides, chemists can enhance solubility or improve tissue penetration while maintaining bioactivity upon enzymatic hydrolysis. This approach has been successfully employed in other fluorinated diamines to deliver payloads selectively to disease-relevant tissues or cells.

As research continues to uncover new biological functions and therapeutic targets, compounds like 1-N-cyclopropyl-5-fluorobenzene-1,2-diamine are poised to play a pivotal role in next-generation drug discovery efforts. Their unique structural features offer a rich palette for medicinal chemists to explore novel interactions with biological systems while adhering to stringent pharmacokinetic requirements. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications that address pressing health challenges.

In conclusion,1-N-cyclopropyl-5-fluorobenzene-1,2-diamine (CAS No. 1251333-53-5) exemplifies how structural innovation can drive advancements in chemical biology and medicinal chemistry. Its distinctive combination of substituents provides a versatile platform for designing molecules with tailored pharmacological properties. As our understanding of biological systems evolves alongside technological advancements in synthetic methodologies,this compound will continue to inspire new avenues for therapeutic intervention across multiple disease areas.